2-(n-2-Chlorobenzoyl)amino-5-nitropyrimidine

• Molecular Formula: C11H7ClN4O3
• Molecular Weight: 278.65 g/mol
• IUPAC Name: 2-chloro-N-(5-nitropyrimidin-2-yl)benzamide
• InChI: InChI=1S/C11H7ClN4O3/c12-9-4-2-1-3-8(9)10(17)15-11-13-5-7(6-14-11)16(18)19/h1-6H,(H,13,14,15,17)
• InChI Key: ONUSWHLTVOIKOQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC=C(C=N2)[N+](=O)[O-])Cl

Description

2-(n-2-Chlorobenzoyl)amino-5-nitropyrimidine is a useful research compound. Its molecular formula is C11H7ClN4O3 and its molecular weight is 278.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-chlorobenzoyl chloride (577 mg, 3.3 mmol) was added dropwise to a stirred suspension of 2-amino-5-nitropyrimidine (420 mg, 3 mmol) in pyridine (5 ml) and the reaction was heated at reflux for 4 hours under an inert atmosphere followed by solvent removed in vacuo. Purification by flash chromatography on silica gel, eluting with 10–60% ethyl acetate in hexane yielded 2-(N-2-chlorobenzoyl)amino-5-nitropyrimidine (366 g, 44% yield) as a beige solid: